Cas no 155444-02-3 (Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide)

• Product name: Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
• CAS No: 155444-02-3
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 203905
• PubChem ID: 3074213

Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
• 11-ethoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
• 11-ethoxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
• 6,11-Dihydro-11-ethoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
• Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dioxide
• Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dio xide
• 155444-02-3
• DTXSID90935211
• 11-Ethoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione

• Inchi： InChI=1S/C16H17NO3S/c1-3-20-16-12-8-4-6-10-14(12)17(2)21(18,19)15-11-7-5-9-13(15)16/h4-11,16H,3H2,1-2H3
• InChI Key： ZXDHGQTYNWRWJY-UHFFFAOYSA-N
• SMILES： CCOC1C2=CC=CC=C2N(C)S(=O)(=O)C2=CC=CC=C12

Computed Properties

• Exact Mass: 303.09291458g/mol
• Monoisotopic Mass: 303.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55Ų